Cas no 883641-13-2 (1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 883641-13-2
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 6100838
• PubChem ID: 16450634
• Update Time: 2025-07-17

1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(2-ethylphenyl)-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 883641-13-2
• AKOS016166154
• 1-(2-ethylphenyl)-4-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS001510593
• F3243-0786
• 1-(2-ethylphenyl)-4-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-(2-ethylphenyl)-4-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• Z111419016

• Inchi： 1S/C28H29N3O3/c1-3-20-8-4-6-10-25(20)31-19-21(18-27(31)32)28-29-24-9-5-7-11-26(24)30(28)16-17-34-23-14-12-22(33-2)13-15-23/h4-15,21H,3,16-19H2,1-2H3
• InChI Key： AMLVWPQESKBDHO-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC(=CC=2)OC)CN1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 455.22089180g/mol
• Monoisotopic Mass: 455.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 883641-13-2 and Product Name: 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

The compound with the CAS number 883641-13-2 and the product name 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a pyrrolidinone core appended with an ethyl chain and a benzodiazole moiety, makes it a subject of intense study for its pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and psychiatric disorders. The benzodiazole scaffold, known for its anxiolytic and sedative effects, has been extensively studied and modified to enhance its efficacy and reduce side effects. The addition of a phenoxyethyl chain in the 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one structure introduces a new dimension to its pharmacological profile, potentially enhancing its ability to interact with specific receptors in the brain.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to tailor the molecule's properties for specific applications. For instance, the methoxy group on the phenyl ring could serve as a point of attachment for other pharmacophores, thereby expanding the compound's therapeutic potential.

Recent studies have highlighted the importance of understanding the structural features that contribute to the pharmacological activity of such compounds. The pyrrolidinone ring in 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has been shown to play a crucial role in stabilizing the molecule's three-dimensional conformation, which is essential for its interaction with biological targets. This conformational stability is likely influenced by the presence of the ethyl chain and the benzodiazole moiety, both of which contribute to the overall shape and flexibility of the molecule.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct key functional groups within the molecule. These techniques not only improve efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the behavior of 1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one both in vitro and in silico. These studies have provided valuable insights into its binding affinity for various receptors and enzymes, helping researchers design more effective derivatives. Additionally, computational methods have been used to assess potential metabolic pathways and toxicological profiles, ensuring that promising candidates are advanced safely through preclinical development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in drug delivery systems, where it could serve as a carrier for other bioactive molecules. Furthermore, its ability to cross blood-brain barriers suggests that it may be useful in treating central nervous system disorders that are currently difficult to address with existing therapies.

In conclusion,1-(2-ethylphenyl)-4-{1-2-(4-methoxyphenoxy)ethyl}- 1H - 1 , 3 - benzodiazol - 2 - yl pyrrolidin - 2 - one represents a promising candidate for further research and development in the chemical and pharmaceutical industries. Its complex structure offers numerous opportunities for modification and optimization, making it a valuable tool for scientists exploring new treatments for neurological and psychiatric disorders. As research continues to uncover more about its properties and potential applications,883641 - 13 - 2 may play a significant role in shaping future therapeutic strategies.